
"physical and chemical properties of 1,4-
thiazinane 1,1-dioxide"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thiomorpholine 1,1-dioxide

Cat. No.: B1336332 Get Quote

An In-depth Technical Guide to 1,4-Thiazinane
1,1-Dioxide
For Researchers, Scientists, and Drug Development Professionals

Abstract
1,4-Thiazinane 1,1-dioxide, also known as thiomorpholine 1,1-dioxide, is a saturated six-

membered heterocyclic compound containing a sulfonamide functional group within its core

structure. This versatile scaffold has garnered significant interest in medicinal chemistry and

drug development due to its unique physicochemical properties and its utility as a key building

block in the synthesis of a wide array of biologically active molecules. Its structural rigidity and

the hydrogen bonding capabilities of the sulfonyl and amine groups contribute to its favorable

interactions with biological targets. This technical guide provides a comprehensive overview of

the known physical and chemical properties of 1,4-thiazinane 1,1-dioxide, detailed

experimental protocols for its synthesis, and an exploration of its potential role in modulating

cellular signaling pathways.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 1,4-thiazinane 1,1-dioxide are

summarized below. These properties are crucial for its handling, formulation, and application in

synthetic and biological studies.
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General Properties
Property Value

Chemical Name 1,4-Thiazinane 1,1-dioxide

Synonyms Thiomorpholine 1,1-dioxide

CAS Number 39093-93-1

Molecular Formula C₄H₉NO₂S

Molecular Weight 135.18 g/mol

Appearance White to off-white crystalline powder

Tabulated Physicochemical Data
The following table presents key quantitative physicochemical data for 1,4-thiazinane 1,1-

dioxide, facilitating easy comparison and reference.

Property Value Reference(s)

Melting Point 68 - 71 °C [1]

Boiling Point 155 °C at 1 mmHg [2]

Solubility

Soluble in water; Slightly

soluble in DMSO and

Methanol

[3]

pKa (Predicted) 6.48 ± 0.20

Note: Experimental spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) and crystal

structure data for 1,4-thiazinane 1,1-dioxide are not readily available in the public domain

based on the conducted literature search.

Experimental Protocols
The synthesis of 1,4-thiazinane 1,1-dioxide can be achieved through several synthetic routes.

The most common methods involve the oxidation of thiomorpholine or the deprotection of an N-
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protected 1,4-thiazinane 1,1-dioxide derivative.

Synthesis by Oxidation of Thiomorpholine
This protocol describes the synthesis of 1,4-thiazinane 1,1-dioxide via the oxidation of

thiomorpholine using hydrogen peroxide.

Workflow for Oxidation of Thiomorpholine

Thiomorpholine

Oxidation Reaction

Hydrogen Peroxide

1,4-Thiazinane 1,1-Dioxide

Click to download full resolution via product page

Caption: Oxidation of thiomorpholine to 1,4-thiazinane 1,1-dioxide.

Materials:

Thiomorpholine

Hydrogen peroxide (30% solution)

Acetic acid

Dichloromethane

Cyclohexane

Procedure:
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Dissolve thiomorpholine in acetic acid.

Slowly add a 30% hydrogen peroxide solution to the mixture while stirring at room

temperature.

Continue stirring the reaction mixture for 48 hours.

Remove the solvent by evaporation under reduced pressure.

Recrystallize the resulting solid from a dichloromethane-cyclohexane solvent system to yield

pure 1,4-thiazinane 1,1-dioxide.

Synthesis via Deprotection of N-Boc-1,4-thiazinane 1,1-
dioxide
This method involves the removal of a tert-butoxycarbonyl (Boc) protecting group from the

nitrogen atom of the corresponding protected 1,4-thiazinane 1,1-dioxide.

Workflow for Deprotection of N-Boc-1,4-thiazinane 1,1-dioxide
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N-Boc-1,4-thiazinane 1,1-dioxide

Deprotection Reaction

Trifluoroacetic Acid

Aqueous Workup (Basification)

Dichloromethane Extraction

Concentration

1,4-Thiazinane 1,1-Dioxide
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Caption: Synthesis via deprotection of the N-Boc derivative.

Materials:

tert-Butyl thiomorpholine-4-carboxylate 1,1-dioxide (N-Boc-1,4-thiazinane 1,1-dioxide)

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Aqueous ammonia solution

Water
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Brine

Anhydrous magnesium sulfate

Procedure:

Dissolve tert-butyl thiomorpholine-4-carboxylate 1,1-dioxide in dichloromethane.

Add trifluoroacetic acid to the solution and stir at room temperature for 5 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, concentrate the reaction mixture under reduced pressure.

Add water to the residue and basify to a pH of 8.0 with an aqueous ammonia solution.

Extract the aqueous layer three times with dichloromethane.

Combine the organic extracts and wash with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain 1,4-thiazinane 1,1-dioxide.

Reactivity and Biological Significance
1,4-Thiazinane 1,1-dioxide serves as a versatile intermediate in organic synthesis, primarily

acting as a nucleophile through its secondary amine.[2] This reactivity allows for the

introduction of various substituents at the nitrogen atom, leading to a diverse library of

derivatives with potential pharmacological activities.

Chemical Reactivity
The presence of the electron-withdrawing sulfonyl group reduces the basicity of the nitrogen

atom compared to thiomorpholine. However, the nitrogen remains sufficiently nucleophilic to

react with a range of electrophiles, including alkyl halides, acyl chlorides, and isocyanates.

These reactions are fundamental to the use of 1,4-thiazinane 1,1-dioxide as a scaffold in

medicinal chemistry.
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Biological Activity and Potential Signaling Pathway
Involvement
While the specific biological targets and signaling pathways of the parent 1,4-thiazinane 1,1-

dioxide are not extensively characterized, derivatives of the broader thiazine class have shown

a wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor

effects.[4]

One report suggests that 1,4-thiazinane 1,1-dioxide may exhibit anti-inflammatory properties

through the inhibition of the Toll-like receptor 4 (TLR4) signaling pathway.[1] TLR4 is a key

pattern recognition receptor of the innate immune system that, upon activation by ligands such

as lipopolysaccharide (LPS), triggers a downstream signaling cascade leading to the

production of pro-inflammatory cytokines.

Potential TLR4 Signaling Pathway Inhibition
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Caption: A potential mechanism of action via inhibition of the TLR4 signaling pathway.
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The diagram above illustrates a simplified representation of the MyD88-dependent TLR4

signaling cascade. Inhibition of this pathway by molecules such as 1,4-thiazinane 1,1-dioxide

could potentially reduce the inflammatory response, making it a scaffold of interest for the

development of novel anti-inflammatory agents.[1] It is important to note that further research is

required to definitively establish and characterize this mechanism of action for 1,4-thiazinane

1,1-dioxide and its derivatives.

Applications in Drug Development
The structural features of 1,4-thiazinane 1,1-dioxide make it an attractive starting point for the

design of new therapeutic agents. Its use as a key intermediate has been noted in the

development of anti-inflammatory and analgesic drugs.[3] The ability to readily modify the

scaffold allows for the systematic exploration of structure-activity relationships, a cornerstone of

modern drug discovery.

Conclusion
1,4-Thiazinane 1,1-dioxide is a heterocyclic compound with a well-defined set of physical and

chemical properties that make it a valuable tool for chemical and pharmaceutical research.

While detailed experimental spectral and crystallographic data are not widely available,

established synthetic protocols allow for its reliable preparation. The potential for this scaffold to

serve as a basis for the development of novel therapeutics, possibly through the modulation of

inflammatory pathways such as TLR4 signaling, warrants further investigation. This guide

provides a foundational understanding of 1,4-thiazinane 1,1-dioxide for scientists and

researchers aiming to leverage its properties in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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